Threo-4-hydroxy-L-lysine
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Overview
Description
(4R)-4-hydroxy-L-lysine is a 4-hydrox-L-lysine that is L-lysine substituted at position 4 by a hydroxy group (the 4R-threo-stereoisomer). It is a conjugate base of a (4R)-4-hydroxy-L-lysine(1+).
Scientific Research Applications
Synthesis and Antibiotic Application
- Threo-4-hydroxy-L-lysine is a constituent amino acid of antibiotics such as tuberactinomycin A and N. It has been synthesized from threo-β-hydroxy-L-ornithine derivative through the Arndt-Eistert reaction, offering a route for peptide synthesis (Teshima, Ando, & Shiba, 1980).
Enzymatic Activity and Bioconversion
- L-threo-3-Hydroxyaspartate dehydratase, an enzyme involved in the cleavage of L-threo-3-hydroxyaspartate (related to this compound), has been studied for its specific enzymatic activity and potential in bioconversion processes. The enzyme exhibits dehydratase activity specific only to L-threo-3-hydroxyaspartate, indicating its relevance in metabolic pathways (Murakami, Maeda, Yokota, & Wada, 2009).
Protein Conjugation
- The use of modified lysine side-chains, like Lys(Thz), can facilitate site-specific modification of chemically synthesized proteins. Though not directly this compound, this research points to the broader applicability of modified lysines in protein chemistry (Van de Vijver et al., 2010).
Chromatographic Resolution
- Threo-β-hydroxy-DL-aspartic acid, closely related to this compound, has been resolved using optically active resin containing L-lysine, suggesting a method for the resolution of similar compounds (Anpeiji et al., 1983).
properties
CAS RN |
60594-62-9 |
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Molecular Formula |
C6H14N2O3 |
Molecular Weight |
162.19 g/mol |
IUPAC Name |
(2S,4R)-2,6-diamino-4-hydroxyhexanoic acid |
InChI |
InChI=1S/C6H14N2O3/c7-2-1-4(9)3-5(8)6(10)11/h4-5,9H,1-3,7-8H2,(H,10,11)/t4-,5+/m1/s1 |
InChI Key |
ASYBZHICIMVQII-UHNVWZDZSA-N |
Isomeric SMILES |
C(CN)[C@H](C[C@@H](C(=O)O)N)O |
SMILES |
C(CN)C(CC(C(=O)O)N)O |
Canonical SMILES |
C(CN)C(CC(C(=O)O)N)O |
Other CAS RN |
60594-62-9 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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